Cas no 160921-12-0 (Aziridine,1-methyl-2-(trifluoromethyl)-)

• Product Name: Aziridine,1-methyl-2-(trifluoromethyl)-
• CAS No: 160921-12-0
• MF: C₄H₆F₃N
• MW: 125.092351436615
• CID: 109626
• PubChem ID: 14965861
• Update Time: 2025-04-18

Aziridine,1-methyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Aziridine,1-methyl-2-(trifluoromethyl)-
• 1-Methyl-2-(trifluoromethyl)aziridine
• Aziridine,1-methyl-2-(trifluoromethyl)-(9CI)
• Aziridine, 1-methyl-2-(trifluoromethyl)- (9CI)
• 160921-12-0
• DTXSID70566188

• Inchi： 1S/C4H6F3N/c1-8-2-3(8)4(5,6)7/h3H,2H2,1H3
• InChI Key： GKPDMKPUPYILET-UHFFFAOYSA-N
• SMILES： FC(C1CN1C)(F)F

Computed Properties

• Exact Mass: 125.04528
• Monoisotopic Mass: 125.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 97.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 3Ų

Experimental Properties

• PSA: 3.01